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Compound of Interest

Compound Name: Pentafluorobenzaldehyde

Cat. No.: B1199891

This in-depth technical guide provides a comprehensive overview of the material safety data for
pentafluorobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. The following sections detail the compound's properties, hazards, handling
procedures, and emergency responses, with a focus on quantitative data and likely
experimental methodologies.

Chemical and Physical Properties

Pentafluorobenzaldehyde is a colorless to light yellow liquid or low-melting solid with a strong
odor. It is sparingly soluble in water but soluble in common organic solvents.[1] Key physical
and chemical properties are summarized in the table below.
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Property Value
CAS Number 653-37-2
Molecular Formula C7HFsO
Molecular Weight 196.07 g/mol
Colorless to light yellow liquid or low-melting
Appearance .
solid
Melting Point 20-28 °C (68-82.4 °F)[1][2][3]
- _ 164-166 °C (327.2-330.8 °F) at 760 mmHg[1][2]
Boiling Point
[3]
Density 1.588 g/mL at 25 °C[1]
Flash Point 77 °C (170.6 °F) - closed cup[2][3][4]

Refractive Index

1.4490-1.4530[5][6]

Water Solubility

Sparingly soluble (0.027 g/L at 25°C)[1]

Hazard Identification and Classification

Pentafluorobenzaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its toxicity upon inhalation, skin and eye irritation, and its effects on the

respiratory system.[4][7][8][9]

GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Inhalation Category 3/ Category 4[4][9][10]
Skin Corrosion/Irritation Category 2[8][10]

Serious Eye Damage/Eye Irritation Category 2[4][8][10]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[2][3][4][8]

Hazardous to the Aquatic Environment, Long-
Category 2[7]
term Hazard

Hazard Statements (H-Statements)

e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[9][11]
e H312: Harmful in contact with skin.[7]

e H315: Causes skin irritation.[7][8][9][10]

o H319: Causes serious eye irritation.[7][8][9][10]

e H332: Harmful if inhaled.[4][8]

o H335: May cause respiratory irritation.[4][7][8][10]

e H411: Toxic to aquatic life with long lasting effects.[7][12]

GHS Pictograms and Signal Word

The following diagram illustrates the GHS pictograms associated with
pentafluorobenzaldehyde, which has the signal word "Danger” or "Warning".[4][8][9]
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GHS Pictograms and Signal Word

Toxicological Data

Limited quantitative toxicological data is publicly available. The primary concerns are acute

toxicity and irritation.

Endpoint Result Species Reference
] o Fathead minnow
Aquatic Toxicity )
1-1.2mg/L, 96h (Pimephales [2][3]
(LC50)
promelas)
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Experimental Protocols (Likely Methodologies)

While specific experimental reports for pentafluorobenzaldehyde are not publicly available in
the reviewed safety data sheets, the methodologies likely follow standardized OECD
guidelines.

Acute Inhalation Toxicity

The acute inhalation toxicity of pentafluorobenzaldehyde was likely determined using a
protocol similar to OECD Test Guideline 403 (Acute Inhalation Toxicity). This would involve the
following general steps:

Animal Model: Typically, young adult rats are used.

» Exposure: Animals are exposed to various concentrations of pentafluorobenzaldehyde
vapor or aerosol in a whole-body or nose-only inhalation chamber for a fixed period, usually
4 hours.

o Observation: Following exposure, animals are observed for up to 14 days for signs of toxicity
and mortality.

o Data Analysis: The concentration that is lethal to 50% of the test animals (LC50) is
calculated.

Skin Irritation

The skin irritation potential was likely assessed using an in vitro method following OECD Test
Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method). This
modern approach avoids animal testing.

e Test System: A reconstructed human epidermis (RhE) model, which is a three-dimensional
tissue culture that mimics the human epidermis, is used.

o Application: A small amount of pentafluorobenzaldehyde is applied topically to the surface
of the RhE tissue.

¢ Incubation: The tissue is incubated for a specific period.
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 Viability Assessment: After incubation, the viability of the tissue is determined using a cell
viability assay (e.g., MTT assay). A reduction in cell viability below a certain threshold
indicates that the substance is a skin irritant.[10]

Aquatic Toxicity

The aquatic toxicity, specifically the LC50 in fish, was likely determined following OECD Test
Guideline 203 (Fish, Acute Toxicity Test).

o Test Organism: A standard fish species, such as the fathead minnow (Pimephales promelas),
is used.[2][3]

o Exposure: Fish are exposed to a range of concentrations of pentafluorobenzaldehyde in
water for a 96-hour period under controlled conditions.

o Observation: The number of dead fish is recorded at specified intervals.

o Data Analysis: The concentration of the substance that is lethal to 50% of the fish (LC50)
over the 96-hour period is calculated.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling

e Avoid all personal contact, including inhalation.[7]

e Use in a well-ventilated area or outdoors.[2][7][10][11]

e Do not eat, drink, or smoke when using this product.[7][11]

o Wear appropriate personal protective equipment (PPE).[7]

e Wash hands and any exposed skin thoroughly after handling.[2][7][10]

o Keep away from heat, sparks, open flames, and hot surfaces.[2][10]
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Storage

o Store in a cool, dry, well-ventilated area.[2][7][9][10][11]
» Keep containers securely sealed.[2][7][9][10][11]
o Store locked up.[2][7][10]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[7]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls

e Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended personal protective equipment when
handling pentafluorobenzaldehyde.

Recommended Personal Protective Equipment

Pentafluorobenzaldehyde Handling

]

Eye Protection Face Protection Hand Protection Body Protection Respiratory Protection
(Safety glasses with side-shields or goggles) (Face shield) (Appropriate chemical-resistant gloves) (Lab coat, protective clothing) (Use a properly fitted, air-purifying or air-fed respirator if ventilation is inadequate)

Click to download full resolution via product page

PPE for Handling Pentafluorobenzaldehyde
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First-Aid Measures

In case of exposure, immediate action is required.[7] The following flowchart details the
appropriate first-aid procedures.

First-Aid Procedures for Pentafluorobenzaldehyde Exposure

Exposure Oceurs

Move to fresh air. Take off immediately all contaminated clothin g autiot Iywllhw ater for es. Rinse mouth.
Keep comfortable for breathing Wash with pl |y fwa( and s l u ent and e: yl d c t insing Immediately call a POISON CENTER or doctor.
(Call a POISON CENTER or doctor immediately, If skin irritatio s, gef lmed | d It eye x 1 p ists, get medical advi Do NOT induce vomiting

Click to download full resolution via product page

First-Aid Decision Flowchart

Fire-Fighting Measures

Pentafluorobenzaldehyde is a combustible liquid.[2][7]

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[10]

e Specific Hazards: Containers may explode when heated.[2] Hazardous combustion products
include carbon monoxide, carbon dioxide, and hydrogen fluoride.[2]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures
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» Personal Precautions: Remove all sources of ignition.[2][7] Avoid contact with skin and eyes.
[7] Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.[2]

» Methods for Cleaning Up: Absorb the spillage with inert material (e.g., sand, silica gel) and
place it in a suitable container for disposal.[2][7]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
Waste is classified as hazardous.[10]

This guide is intended to provide comprehensive safety information for trained professionals.
Always refer to the most current and complete Safety Data Sheet (SDS) from your supplier
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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